Cas no 21127-43-5 (Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1))

Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1) structure
21127-43-5 structure
Product Name:Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1)
CAS No:21127-43-5
MF:C17H21IN2
MW:380.266516447067
CID:276735
PubChem ID:53428125
Update Time:2025-04-19

Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1)
    • 1-Ethyl-2-(3-(1-ethyl-2(1H)-pyridylidene)propenyl)pyridinium iodide
    • 1-ethyl-2-[3-(1-ethylpyridin-1-ium-2-yl)prop-1-enylidene]pyridine,iodide
    • 21127-43-5
    • DTXSID70943450
    • EINECS 244-227-5
    • 1-Ethyl-2-[3-(1-ethylpyridin-2(1H)-ylidene)prop-2-en-1-yl]pyridin-1-ium iodide
    • Inchi: 1S/C17H21N2.HI/c1-3-18-14-7-5-10-16(18)12-9-13-17-11-6-8-15-19(17)4-2;/h5-11,14-15H,3-4,12H2,1-2H3;1H/q+1;/p-1
    • InChI Key: HKSZFHBILMYVIR-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC=CC=1CC=C=C1C=CC=CN1CC)CC

Computed Properties

  • Exact Mass: 358.9102
  • Monoisotopic Mass: 380.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.1A^2

Experimental Properties

  • PSA: 7.12
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